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Cat. No.: B107595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of monodisperse silica spheres,

primarily based on the Stöber method. The Stöber process is a widely used sol-gel technique

that allows for the production of uniform silica nanoparticles with controllable sizes.[1] This

method involves the hydrolysis and condensation of a silica precursor, typically tetraethyl

orthosilicate (TEOS), in an alcohol solvent with a catalyst, usually ammonia.[1][2] The ability to

precisely control particle size makes these silica spheres ideal for a variety of applications in

research and drug development, including their use as carriers for drug delivery.[1][3][4]

I. Chemical Reaction Pathway
The synthesis of silica spheres via the Stöber process proceeds in two main steps: hydrolysis

and condensation. In the presence of a basic catalyst like ammonia, tetraethyl orthosilicate

(TEOS) first hydrolyzes to form silanol monomers (Si-OH). These monomers then undergo

condensation to form siloxane bonds (Si-O-Si), leading to the nucleation and growth of silica

particles.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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